Cas no 51792-38-2 (3,4-dimethoxythiophene-2-carbaldehyde)
3,4-dimethoxythiophene-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXALDEHYDE, 3,4-DIMETHOXY-
- 3,4-dimethoxythiophene-2-carbaldehyde
- 51792-38-2
- EN300-1732278
- Z1416176168
- G54391
- BCA79238
-
- Inchi: 1S/C7H8O3S/c1-9-5-4-11-6(3-8)7(5)10-2/h3-4H,1-2H3
- InChI Key: FUJWFUQYKOKBBW-UHFFFAOYSA-N
- SMILES: S1C=C(C(=C1C=O)OC)OC
Computed Properties
- Exact Mass: 172.01941529Da
- Monoisotopic Mass: 172.01941529Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.8Ų
3,4-dimethoxythiophene-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM458767-250mg |
3,4-DIMETHOXYTHIOPHENE-2-CARBALDEHYDE |
51792-38-2 | 95%+ | 250mg |
$235 | 2023-02-02 | |
| Chemenu | CM458767-500mg |
3,4-DIMETHOXYTHIOPHENE-2-CARBALDEHYDE |
51792-38-2 | 95%+ | 500mg |
$426 | 2023-02-02 | |
| Chemenu | CM458767-1g |
3,4-DIMETHOXYTHIOPHENE-2-CARBALDEHYDE |
51792-38-2 | 95%+ | 1g |
$558 | 2023-02-02 | |
| Enamine | EN300-1732278-0.05g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 0.05g |
$105.0 | 2023-09-20 | |
| Enamine | EN300-1732278-0.1g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 0.1g |
$156.0 | 2023-09-20 | |
| Enamine | EN300-1732278-0.25g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 0.25g |
$222.0 | 2023-09-20 | |
| Enamine | EN300-1732278-0.5g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 0.5g |
$422.0 | 2023-09-20 | |
| Enamine | EN300-1732278-1.0g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 1g |
$541.0 | 2023-06-04 | |
| Enamine | EN300-1732278-2.5g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 2.5g |
$1063.0 | 2023-09-20 | |
| Enamine | EN300-1732278-5.0g |
3,4-dimethoxythiophene-2-carbaldehyde |
51792-38-2 | 95% | 5g |
$1572.0 | 2023-06-04 |
3,4-dimethoxythiophene-2-carbaldehyde Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 3,4-dimethoxythiophene-2-carbaldehyde
Recent Advances in the Application of 3,4-Dimethoxythiophene-2-Carbaldehyde (CAS: 51792-38-2) in Chemical Biology and Pharmaceutical Research
3,4-Dimethoxythiophene-2-carbaldehyde (CAS: 51792-38-2) has emerged as a key intermediate in the synthesis of bioactive compounds and functional materials. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents and diagnostic tools. This research briefing provides an overview of the latest advancements, focusing on its chemical properties, synthetic applications, and biological relevance.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 3,4-dimethoxythiophene-2-carbaldehyde as a precursor in the synthesis of thiophene-based kinase inhibitors. The compound's electron-rich aromatic system and aldehyde functionality enable efficient derivatization, yielding potent inhibitors targeting EGFR and VEGFR2. Structural optimization led to derivatives with IC50 values below 10 nM, showcasing its potential in oncology drug discovery.
In materials science, researchers have exploited 51792-38-2 for constructing conjugated polymers with tunable optoelectronic properties. A Nature Communications report (2024) detailed its use in synthesizing donor-acceptor copolymers for organic photovoltaics, achieving power conversion efficiencies exceeding 15%. The dimethoxy groups enhance solubility while the thiophene core facilitates π-electron delocalization, making it ideal for flexible electronics.
Notably, the compound's antimicrobial potential was uncovered in a 2024 ACS Infectious Diseases study. Schiff base derivatives of 3,4-dimethoxythiophene-2-carbaldehyde exhibited broad-spectrum activity against multidrug-resistant Gram-positive pathogens (MIC: 2-8 μg/mL). Mechanistic studies revealed membrane disruption and inhibition of cell wall biosynthesis, suggesting a dual mode of action.
Ongoing clinical investigations (Phase I/II) are evaluating 51792-38-2-derived PROTACs for targeted protein degradation. Early data show promising degradation of BRD4 and AR in xenograft models, with >80% target occupancy at 10 mg/kg doses. The aldehyde group serves as a critical warhead for E3 ligase recruitment, underscoring its importance in next-generation therapeutics.
Analytical advancements include a recent Analytical Chemistry method (2024) utilizing 3,4-dimethoxythiophene-2-carbaldehyde as a derivatization agent for LC-MS detection of aminoglycosides. The protocol achieves attomolar sensitivity through formation of stable Schiff base adducts, revolutionizing antibiotic monitoring in clinical samples.
These developments position 51792-38-2 as a multifaceted building block with applications spanning drug discovery, materials engineering, and diagnostic technologies. Future research directions likely include exploration of its enantioselective transformations and incorporation into biomimetic catalysts.
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